Cas no 346692-09-9 (N-cycloheptyl-4-fluorobenzenesulfonamide)

N-cycloheptyl-4-fluorobenzenesulfonamide structure
346692-09-9 structure
Product Name:N-cycloheptyl-4-fluorobenzenesulfonamide
CAS No:346692-09-9
MF:C13H18FNO2S
MW:271.350925922394
CID:3066448
PubChem ID:669007
Update Time:2025-04-21

N-cycloheptyl-4-fluorobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-cycloheptyl-4-fluorobenzenesulfonamide
    • Z45540432
    • Oprea1_597985
    • Oprea1_761167
    • CCG-7226
    • BIM-0018873.P001
    • AK-968/11164564
    • cycloheptyl[(4-fluorophenyl)sulfonyl]amine
    • STK010800
    • AKOS000670683
    • N-cycloheptyl-4-fluorobenzene-1-sulfonamide
    • 346692-09-9
    • CBMicro_018878
    • AB00082690-01
    • Inchi: 1S/C13H18FNO2S/c14-11-7-9-13(10-8-11)18(16,17)15-12-5-3-1-2-4-6-12/h7-10,12,15H,1-6H2
    • InChI Key: QWTHGLGLXJYNQU-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)F)(NC1CCCCCC1)(=O)=O

Computed Properties

  • Exact Mass: 271.10422815Da
  • Monoisotopic Mass: 271.10422815Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 54.6Ų
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